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Compound of Interest

Compound Name: DNDI-6174

Cat. No.: B12381577 Get Quote

FOR IMMEDIATE OPERATIONAL USE

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling DNDI-6174, a preclinical candidate for visceral

leishmaniasis. Adherence to these protocols is critical to ensure personnel safety and maintain

experimental integrity.

Risk Assessment and Hazard Summary
DNDI-6174 is a novel pyrrolopyrimidine derivative that functions as a cytochrome bc1 inhibitor.

[1] While preliminary safety studies have not identified significant flags, and in vitro de-risking

has been performed for cardiotoxicity, cytotoxicity, and mutagenicity, comprehensive human

safety data is not yet available.[2] Therefore, it must be handled with the assumption that it is a

potentially hazardous substance.

Quantitative Data Summary

As a preclinical compound, specific occupational exposure limits (OELs) for DNDI-6174 have

not been established. The following table summarizes known characteristics to inform risk

assessment.
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Parameter Value/Information Source

Chemical Class Pyrrolopyrimidine derivative [1]

Mechanism of Action Cytochrome bc1 inhibitor [1][2]

Known Toxicity

No significant flags in

preliminary safety studies. In

vitro de-risking for

cardiotoxicity, cytotoxicity, and

mutagenicity showed no major

liabilities.

[2]

Physicochemical Properties

Low molecular weight,

moderate lipophilicity, low

solubility in physiological

media.

[2]

Occupational Exposure Limit

(OEL)

Not established. Handle as a

potent compound.
N/A

Personal Protective Equipment (PPE)
A risk-based approach is mandatory for the selection and use of PPE when handling DNDI-
6174. The following are minimum requirements:

Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are required

for all activities. A face shield should be worn over safety glasses when there is a risk of

splashes or aerosol generation.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected before each use and changed immediately if contaminated, torn, or punctured.

Double-gloving is recommended for handling concentrated solutions.

Body Protection: A fully buttoned lab coat must be worn at all times. For procedures with a

higher risk of splashes, a chemically resistant apron over the lab coat is required.

Respiratory Protection: A NIOSH-approved respirator (e.g., N95 or higher) may be necessary

for procedures that could generate aerosols or dusts, based on a formal risk assessment.
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Operational Plan for Safe Handling
A systematic approach to handling DNDI-6174 is crucial to minimize exposure risk.

3.1. Pre-Handling Procedures

Training: All personnel must be trained on the potential hazards of DNDI-6174 and the

specific procedures outlined in this document.

Area Designation: Designate a specific area within the laboratory for handling DNDI-6174.

This area should be clearly marked.

Emergency Preparedness: Ensure that a safety shower, eyewash station, and a spill kit are

readily accessible.

Information Review: Before beginning work, review the available safety information and

establish a clear experimental plan.

3.2. Handling Procedures

Engineering Controls: All manipulations of DNDI-6174, including weighing, dissolving, and

aliquoting, should be performed in a certified chemical fume hood to minimize inhalation

exposure.

Avoiding Contamination: Use disposable equipment whenever possible. If using glassware,

ensure it is thoroughly decontaminated after use.

Transport: When transporting DNDI-6174 within the laboratory, use a sealed, shatterproof

secondary container.

3.3. Post-Handling Procedures

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) followed by a cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the designated work area.
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PPE Removal: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then face shield/goggles, then lab coat).

Disposal Plan
All waste generated from the handling of DNDI-6174 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated solid waste, including gloves, disposable lab coats, and bench

paper, should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of DNDI-6174 and contaminated solvents should be

collected in a clearly labeled, sealed hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office in accordance with local, state, and federal

regulations.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of DNDI-6174.
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Caption: Workflow for the safe handling of DNDI-6174 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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